1-tert-Butyl-4-[1-(4-ethoxyphenyl)-2-nitropropyl]benzene

• CAS No.: 57045-11-1
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 1-tert-butyl-4-[1-(4-ethoxyphenyl)-2-nitropropyl]benzene
• InChI: InChI=1S/C21H27NO3/c1-6-25-19-13-9-17(10-14-19)20(15(2)22(23)24)16-7-11-18(12-8-16)21(3,4)5/h7-15,20H,6H2,1-5H3
• InChI Key: MFFONHDPTDMIMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=CC=C(C=C2)C(C)(C)C)C(C)[N+](=O)[O-]

Description

1-tert-Butyl-4-[1-(4-ethoxyphenyl)-2-nitropropyl]benzene is a useful research compound. Its molecular formula is C21H27NO3 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.0 kg portion of 80% sulfuric acid was added dropwise to a solution of 237g of Example 2 in 732g of phenetole and the mixture was heated to 50° C for 2 hr. The acid layer was removed and the organic phase was diluted with ether. The ethereal solution was washed with water and with saturated sodium bicarbonate, dried over magnesium sulfate and evaporated. The crude residue which weighed 322g was triturated with 30/60 pet ether and recrystallized from isopropyl alcohol to afford a pure, white solid: mp 79°-82° C; ir (KBr) 3.4 (m), 6.5 (s), 6.6 (m), 8.0 (s), 9.5 (m), 12.2 (m) microns; nmr (CDCl3) 7.4 to 6.7 (8H, m), 5.3 (1H, doublet of quartets), 4.3 (1H, d), 3.97 (2H, q), 1.45 (3H, d), 1.29 (3H, t), 1.22 (9H, s) ppm; ms (molecular ion) 341.